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Compound of Interest

Compound Name: 2,2-Diethoxyethanol

Cat. No.: B041559 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
2,2-Diethoxyethanol, a stable and versatile bifunctional molecule, serves as a crucial chemical

intermediate in a variety of organic syntheses. Its unique structure, featuring a protected

aldehyde and a primary alcohol, allows for sequential and selective transformations, making it

a valuable building block in the construction of complex molecular architectures. This guide

provides a comprehensive overview of the properties, synthesis, and key applications of 2,2-
diethoxyethanol, with a particular focus on its role in the development of pharmaceuticals.

Detailed experimental protocols, quantitative data, and graphical representations of synthetic

pathways are presented to facilitate its practical application in the laboratory.

Physicochemical Properties
2,2-Diethoxyethanol is a colorless oily liquid with properties that make it a convenient reagent

in many reaction systems. A summary of its key physicochemical data is presented in Table 1.
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Property Value Reference

Molecular Formula C6H14O3 [1][2]

Molecular Weight 134.17 g/mol [1][2][3]

Boiling Point 166-167 °C [4]

Density 0.900 g/cm³ [4]

Refractive Index 1.4160 [4]

Flash Point 62 °C [4]

Solubility

Miscible with water,

chloroform, and ethyl acetate.

Slightly soluble in methanol.

[4][5]

pKa 14.83 ± 0.10 (Predicted) [4]

Synthesis of 2,2-Diethoxyethanol
Several synthetic routes to 2,2-diethoxyethanol have been developed, with the reduction of

ethyl 2,2-diethoxyacetate being a common and high-yielding method.

Experimental Protocol: Synthesis from Ethyl 2,2-
Diethoxyacetate[5]
This procedure details the reduction of ethyl 2,2-diethoxyacetate to 2,2-diethoxyethanol using

sodium borohydride.

Materials:

Ethyl 2,2-diethoxyacetate (4 mol, 704.8 g)

Sodium borohydride (8 mol, 302.6 g)

1,2-Dimethoxyethane (2 L)

Ethanol (4 L)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/publication/333653904_Asymmetric_Total_Synthesis_of_-Neooxazolomycin_Using_a_Chirality-Transfer_Strategy
https://pubmed.ncbi.nlm.nih.gov/17663493/
https://www.researchgate.net/publication/333653904_Asymmetric_Total_Synthesis_of_-Neooxazolomycin_Using_a_Chirality-Transfer_Strategy
https://pubmed.ncbi.nlm.nih.gov/17663493/
https://www.researchgate.net/publication/315730870_Semi-continuous_multi-step_synthesis_of_lamivudine
https://m.chemicalbook.com/ProductChemicalPropertiesCB4349499_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4349499_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4349499_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4349499_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4349499_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Diethoxyethanol
https://m.chemicalbook.com/ProductChemicalPropertiesCB4349499_EN.htm
https://www.benchchem.com/product/b041559?utm_src=pdf-body
https://www.benchchem.com/product/b041559?utm_src=pdf-body
https://www.benchchem.com/product/b041559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Water (4 L)

Potassium carbonate

Ether

Anhydrous magnesium sulfate

Procedure:

Slowly add sodium borohydride to 2 L of 1,2-dimethoxyethane under stirring.

Prepare a solution of ethyl 2,2-diethoxyacetate in 4 L of ethanol.

Add the ethyl 2,2-diethoxyacetate solution dropwise to the sodium borohydride suspension,

maintaining the reaction temperature below 50 °C. This addition typically takes about 4

hours.

After the addition is complete, heat the reaction mixture to reflux for 3 hours.

Distill off approximately 2 L of ethanol.

Slowly add 4 L of water dropwise to the reaction mixture to precipitate the product and

remove residual ethanol by azeotropic distillation. The initial precipitate will gradually

dissolve as more water is added.

Cool the mixture in an ice bath and add 600 g of potassium carbonate while stirring.

Extract the aqueous layer with 2 L of ether.

Combine the organic phases and dry over anhydrous magnesium sulfate.

Remove the ether by evaporation to obtain the crude product.

Purify the crude product by vacuum distillation, collecting the fraction at 75-76 °C (15

mmHg).

Yield: 475.8 g (88.7%)
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Applications in Organic Synthesis
The utility of 2,2-diethoxyethanol as a chemical intermediate is demonstrated in the synthesis

of several important pharmaceutical compounds.

Synthesis of Lamivudine
2,2-Diethoxyethanol is a key precursor in the synthesis of Lamivudine, an important antiviral

drug used in the treatment of HIV/AIDS and hepatitis B.[6][7] The synthesis involves the

construction of the 1,3-oxathiolane ring, where 2,2-diethoxyethanol provides a two-carbon unit

with the necessary functionalities.

A generalized synthetic workflow for the synthesis of Lamivudine starting from a derivative of

2,2-diethoxyethanol is depicted below.

2,2-Diethoxyethanol Derivative 1,3-Oxathiolane IntermediateRing Formation Glycosylation with CytosineCoupling LamivudineDeprotection

Click to download full resolution via product page

Caption: Synthetic pathway to Lamivudine.

Synthesis of Neooxazolomycin
2,2-Diethoxyethanol is also utilized in the synthesis of neooxazolomycin, a member of the

oxazolomycin family of antibiotics.[2][5] These complex natural products exhibit potent

biological activity.

Synthesis of Pyrimidine-Based PDE7 Inhibitors
Another significant application of 2,2-diethoxyethanol is in the synthesis of pyrimidine-based

inhibitors of phosphodiesterase 7 (PDE7).[5] These compounds are of interest for the treatment

of various inflammatory and neurological disorders.

The general workflow for synthesizing a pyrimidine-based inhibitor from 2,2-diethoxyethanol is
outlined below.
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Intermediate Synthesis

Pyrimidine Ring Formation
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Caption: Workflow for PDE7 inhibitor synthesis.

Safety and Handling
2,2-Diethoxyethanol is classified as a skin and eye irritant and may cause respiratory irritation.

[1][3] It should be handled in a well-ventilated area, and appropriate personal protective

equipment, including gloves, safety glasses, and a lab coat, should be worn.[8] The compound

is a combustible liquid and should be stored away from heat and open flames in a tightly closed

container, preferably refrigerated.[8]

Conclusion
2,2-Diethoxyethanol is a highly valuable and versatile chemical intermediate with significant

applications in organic synthesis, particularly in the pharmaceutical industry. Its utility in the

construction of complex molecules like Lamivudine, neooxazolomycin, and PDE7 inhibitors
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highlights its importance. The straightforward synthesis and the ability to undergo selective

transformations make it an attractive building block for chemists engaged in drug discovery and

development. The experimental protocols and data provided in this guide aim to support the

effective and safe utilization of 2,2-diethoxyethanol in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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